Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate

• Molecular Formula: C16H22N2O2S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: ethyl 4-[(3-methylpiperidine-1-carbothioyl)amino]benzoate
• InChI: InChI=1S/C16H22N2O2S/c1-3-20-15(19)13-6-8-14(9-7-13)17-16(21)18-10-4-5-12(2)11-18/h6-9,12H,3-5,10-11H2,1-2H3,(H,17,21)
• InChI Key: GCNKZQKBQCFFNG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCCC(C2)C

Description

Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate, also known as EPMC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EPMC belongs to the class of thioamide compounds and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate is not fully understood. However, it is believed that Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate exerts its effects through the inhibition of various enzymes and receptors. Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in cognitive function.
Biochemical and Physiological Effects:
Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and neuropathic pain. Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate has also been found to inhibit the growth of tumor cells in vitro and in vivo. Additionally, Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate has several advantages for lab experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate has also been found to exhibit low toxicity in animal models. However, Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate has some limitations for lab experiments. It is not water-soluble, which can limit its use in certain experiments. Additionally, Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate has a short half-life, which can make dosing challenging.

Future Directions

There are several future directions for the study of Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate. One area of future research is the investigation of the potential use of Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of future research is the study of the mechanism of action of Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate and the identification of its molecular targets. Additionally, the development of more water-soluble derivatives of Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate could expand its potential therapeutic applications.
Conclusion:
In conclusion, Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate has been found to exhibit various biochemical and physiological effects and has been investigated for its potential use in the treatment of inflammation, pain, and neurological disorders. While Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate has some limitations for lab experiments, its potential therapeutic benefits make it an interesting area of study for future research.

Synthesis Methods

Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate can be synthesized through a multi-step process involving the reaction of 4-aminobenzoic acid with thionyl chloride and ethylamine. The reaction yields ethyl 4-aminobenzoate, which is then reacted with 3-methylpiperidine-1-carbothioamide to produce Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate.

Scientific Research Applications

Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate has been found to exhibit promising therapeutic potential in various scientific research applications. It has been studied for its anti-inflammatory, analgesic, and anti-tumor properties. Ethyl 4-{[(3-methyl-1-piperidinyl)carbothioyl]amino}benzoate has also been investigated for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and Parkinson's disease.